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Compound Name: Lithium chromate dihydrate

Cat. No.: B1592307 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lithium chromate dihydrate (Li₂CrO₄·2H₂O) is a yellow crystalline solid used in various

industrial applications, notably as a corrosion inhibitor in coatings and potentially in specialized

electroplating processes.[1][2][3] This document provides a detailed protocol for the preparation

of a lithium chromate dihydrate solution intended for electroplating applications, drawing

upon established principles of hexavalent chromium plating. Due to the hazardous nature of

hexavalent chromium compounds, all procedures must be conducted with strict adherence to

safety protocols.[4]

Data Presentation
The following tables summarize key quantitative data for lithium chromate dihydrate and a

typical hexavalent chromium electroplating bath. These values should be used as a reference,

and specific parameters for a lithium chromate-based bath may require empirical optimization.

Table 1: Properties of Lithium Chromate Dihydrate
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Property Value Reference

Molecular Formula Li₂CrO₄·2H₂O [5]

Molecular Weight 165.92 g/mol [6]

Appearance Yellow crystalline powder [3]

Solubility in Water 48.6 wt% at 20 °C [1]

Table 2: Generalized Hexavalent Chromium Electroplating Bath Parameters

Parameter Typical Range Notes

Chromic Acid (CrO₃)

Concentration
250 g/L

This is a standard

concentration for hard chrome

plating.[7]

Chromic Acid to Sulfate

(SO₄²⁻) Ratio
100:1

This ratio is critical for proper

deposition.

Operating Temperature 45-60 °C

Higher temperatures can

increase plating rate but may

affect deposit properties.[8]

pH <1.0

Highly acidic conditions are

typical for hexavalent

chromium baths.[9]

Current Density 1.5 - 6.0 A/dm²

Varies depending on the

desired plating thickness and

speed.

Experimental Protocols
Safety Precautions
WARNING: Hexavalent chromium compounds are highly toxic, carcinogenic, and

environmentally hazardous.[4] All handling and preparation of lithium chromate dihydrate
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solutions must be performed in a well-ventilated fume hood with appropriate personal

protective equipment (PPE), including, but not limited to:

Chemical-resistant gloves (e.g., nitrile)

Safety goggles and a face shield

Lab coat or chemical-resistant apron

Respiratory protection may be required based on the scale of the operation.

Consult the Safety Data Sheet (SDS) for lithium chromate dihydrate before commencing any

work. All waste materials must be disposed of as hazardous waste in accordance with local,

state, and federal regulations.

Materials and Equipment
Lithium Chromate Dihydrate (Li₂CrO₄·2H₂O), reagent grade

Sulfuric Acid (H₂SO₄), concentrated, reagent grade

Deionized (DI) water

Glass beakers and graduated cylinders

Magnetic stirrer and stir bar

Heating plate

pH meter or pH indicator strips

Hull cell for plating tests (recommended)

DC power supply

Anodes (e.g., lead-tin alloy)

Cathode (substrate to be plated)
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Solution Preparation Protocol (Based on a 1 L bath)
This protocol provides a generalized method for preparing a hexavalent chromium plating bath

using lithium chromate dihydrate as the chromium source. The concentration is calculated to

be equivalent to a standard 250 g/L chromic acid (CrO₃) bath.

Calculate the required mass of Lithium Chromate Dihydrate:

The molar mass of CrO₃ is 99.99 g/mol .

The molar mass of Li₂CrO₄·2H₂O is 165.92 g/mol .

To achieve a chromium concentration equivalent to 250 g/L of CrO₃, the required mass of

Li₂CrO₄·2H₂O is: (250 g/L CrO₃ / 99.99 g/mol CrO₃) * 165.92 g/mol Li₂CrO₄·2H₂O ≈ 414.8

g/L

Dissolution:

Measure approximately 700 mL of deionized water into a 1 L beaker.

Place the beaker on a magnetic stirrer and begin stirring.

Slowly and carefully add 414.8 g of lithium chromate dihydrate to the vortex of the

stirring water.

Continue stirring until the salt is completely dissolved. Gentle heating (30-40 °C) may be

applied to aid dissolution.

Sulfate Addition:

To achieve a 100:1 chromic acid to sulfate ratio, the required concentration of sulfate ions

is 2.5 g/L.

The source of sulfate is sulfuric acid (H₂SO₄). The molar mass of H₂SO₄ is 98.08 g/mol ,

and the molar mass of SO₄²⁻ is 96.06 g/mol .

The required mass of H₂SO₄ is: (2.5 g/L SO₄²⁻ / 96.06 g/mol SO₄²⁻) * 98.08 g/mol H₂SO₄

≈ 2.55 g/L
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CAUTION: Always add acid to water. Slowly and carefully, add the calculated amount of

concentrated sulfuric acid to the stirring solution. The reaction is exothermic.

Final Volume Adjustment and pH Check:

Allow the solution to cool to room temperature.

Transfer the solution to a 1 L volumetric flask and dilute to the mark with deionized water.

Thoroughly mix the solution.

The pH of the resulting solution will be highly acidic (<1.0).

Electroplating Procedure (General)
Substrate Preparation: The surface of the substrate to be plated must be thoroughly cleaned

and activated. This typically involves a series of steps including degreasing, rinsing, acid

etching, and rinsing again. The specific procedure will depend on the substrate material.

Bath Setup:

Transfer the prepared lithium chromate solution to a suitable plating tank.

Heat the solution to the desired operating temperature (e.g., 50 °C).

Position the anodes (e.g., lead-tin alloy) and the cathode (the workpiece) in the bath.

Electroplating:

Connect the anode and cathode to the DC power supply.

Apply the desired current density and plate for the required time to achieve the target

thickness.

Agitation of the solution or the cathode is often employed to ensure a uniform deposit.

Post-Treatment:

After plating, the workpiece should be thoroughly rinsed with deionized water.
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Further post-treatment steps, such as passivation, may be necessary depending on the

application.

Mandatory Visualization
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Caption: Experimental workflow for lithium chromate dihydrate electroplating.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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